6-Amino-indan-1-OL
Overview
Description
6-Amino-indan-1-ol is a chemical compound with the molecular formula C9H11NO. It is a white to off-white crystalline solid that is soluble in water and organic solvents . It is used in the synthesis of various pharmaceuticals and agrochemicals due to its versatile reactivity .
Synthesis Analysis
One-Pot Asymmetric Synthesis of Alkylidene 1-Alkylindan-1-ols Using Brønsted Acid and Palladium Catalysis has been developed for the asymmetric synthesis of 3-methyleneindanes . The synthesis of cis-3-aminoindan-1-ol was reported using a chemoenzymatic strategy and moderately selective reductions of 3-aminoindan-1-one derivatives .Chemical Reactions Analysis
The compound cis-3-aminoindan-1-ol has been studied for its conformational analysis and intramolecular hydrogen bonding . The intramolecular hydrogen bonds such as OH∙∙∙∙ π, NH∙∙∙∙ π, NH∙∙∙∙OH and HN∙∙∙∙HO are expected to be of critical importance for the conformational stabilities .Physical and Chemical Properties Analysis
This compound is a white to off-white crystalline solid that is soluble in water and organic solvents . More detailed physical and chemical properties are not explicitly mentioned in the search results.Safety and Hazards
The safety data sheet for a similar compound, Indanol, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
Mechanism of Action
Target of Action
It is known that similar compounds often interact with enzymes such as monoamine oxidase (mao) and have anti-inflammatory effects .
Mode of Action
They also inhibit biogenic amine degradation, which increases cellular and pericellular catecholamines in a variety of immune and some non-immune cells . This decrease in end product metabolites and increase in catecholamines can play a significant role in the anti-inflammatory effects of such compounds .
Biochemical Pathways
It is known that similar compounds often affect the pathways related to inflammation and immune response . For instance, MAO inhibitors have been shown to affect inflammation in a variety of in vitro and in vivo CNS and non-CNS disease models .
Pharmacokinetics
It is known that similar compounds often undergo enzymatic reduction and oxidation in plant callus cultures .
Result of Action
It is known that similar compounds often have anti-inflammatory effects and can affect a variety of immune and some non-immune cells .
Action Environment
It is known that similar compounds often undergo enzymatic reduction and oxidation in plant callus cultures, suggesting that the plant’s environment could influence the compound’s action .
Biochemical Analysis
Biochemical Properties
Indan-1-ol, a compound structurally similar to 6-Amino-indan-1-OL, has been shown to interact with various enzymes and proteins in biochemical reactions . For instance, in plant-mediated enantioselective transformation studies, the enzymatic system in carrot callus cultures was found to reduce indan-1-one and oxidize indan-1-ol .
Cellular Effects
The related compound indan-1-ol has been shown to have effects on various types of cells and cellular processes .
Molecular Mechanism
The related compound indan-1-ol has been shown to exert its effects at the molecular level through interactions with biomolecules and changes in gene expression .
Temporal Effects in Laboratory Settings
Studies on indan-1-ol have shown that its effects can change over time .
Dosage Effects in Animal Models
Animal models are vital tools in preclinical research, allowing scientists to predict outcomes and understand complex biological processes .
Metabolic Pathways
Indan-1-ol is part of the Steroid hormone biosynthesis, and Arachidonic acid metabolism pathways .
Transport and Distribution
Understanding how a compound is transported and distributed within cells and tissues is crucial for understanding its biochemical properties .
Subcellular Localization
The subcellular location of a protein provides valuable insights to bioinformaticians in terms of drug designs and discovery, genomics, and various other aspects of medical research .
Properties
IUPAC Name |
6-amino-2,3-dihydro-1H-inden-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9,11H,2,4,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNHXSWSVDTZYQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1O)C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80696243 | |
Record name | 6-Amino-2,3-dihydro-1H-inden-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80696243 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
866472-42-6 | |
Record name | 6-Amino-2,3-dihydro-1H-inden-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80696243 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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